Cas no 923217-71-4 (N-(2-benzoyl-3-methyl-1-benzofuran-5-yl)-3-methoxybenzamide)

• Product Name: N-(2-benzoyl-3-methyl-1-benzofuran-5-yl)-3-methoxybenzamide
• CAS No: 923217-71-4
• MF: C₂₄H₁₉NO₄
• MW: 385.411966562271
• CID: 6411085
• PubChem ID: 18568593
• Update Time: 2025-06-30

N-(2-benzoyl-3-methyl-1-benzofuran-5-yl)-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-benzoyl-3-methyl-1-benzofuran-5-yl)-3-methoxybenzamide
• N-(2-benzoyl-3-methylbenzofuran-5-yl)-3-methoxybenzamide
• AKOS001957122
• 923217-71-4
• F2209-0127

• Inchi： 1S/C24H19NO4/c1-15-20-14-18(25-24(27)17-9-6-10-19(13-17)28-2)11-12-21(20)29-23(15)22(26)16-7-4-3-5-8-16/h3-14H,1-2H3,(H,25,27)
• InChI Key： NJYSPDKTDNBTTP-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CC=CC=2)=O)=C(C)C2C=C(C=CC1=2)NC(C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 385.13140809g/mol
• Monoisotopic Mass: 385.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(2-benzoyl-3-methyl-1-benzofuran-5-yl)-3-methoxybenzamide

Introduction to N-(2-benzoyl-3-methyl-1-benzofuran-5-yl-3-methoxybenzamide) and Its Significance in Modern Chemical Biology

N-(2-benzoyl-3-methyl-1-benzofuran-5-yl-3-methoxybenzamide) is a sophisticated organic compound characterized by its intricate molecular structure, which has garnered significant attention in the field of chemical biology and pharmaceutical research. With a CAS number of 923217-71-4, this compound represents a confluence of aromatic and heterocyclic chemistry, making it a subject of intense study for its potential applications in drug discovery and molecular medicine.

The molecular framework of N-(2-benzoyl-3-methyl-1-benzofuran-5-yl-3-methoxybenzamide) is composed of multiple functional groups, including benzoyl, methyl, and methoxy substituents, which are strategically positioned on a benzofuran backbone. This arrangement not only contributes to the compound's unique physicochemical properties but also opens up diverse avenues for biological activity. The benzoyl group, in particular, is known for its ability to enhance binding affinity and selectivity in protein interactions, a property that has been extensively leveraged in the development of bioactive molecules.

In recent years, the compound has been the focus of numerous studies aimed at elucidating its pharmacological profile. The presence of the 3-methyl substituent on the benzofuran ring introduces steric and electronic modifications that can influence receptor binding and metabolic stability. These features make N-(2-benzoyl-3-methyl-1-benzofuran-5-yl-3-methoxybenzamide) a promising candidate for further exploration in the design of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and cancer. Emerging research suggests that derivatives of benzofuran exhibit significant anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The methoxy group in N-(2-benzoyl-3-methyl-1-benzofuran-5-yl-3-methoxybenzamide) further enhances its bioactivity by participating in hydrogen bonding interactions with biological targets.

The synthesis of N-(2-benzoyl-3-methyl-1-benzofuran-5-yl-3-methoxybenzamide) presents a challenge due to its complex structural motif. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound with high purity and yield. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in constructing the benzofuran core and introducing the desired functional groups.

From a computational chemistry perspective, virtual screening and molecular docking studies have been employed to identify potential binding pockets on biological targets relevant to N-(2-benzoyl-3-methyl-1-benzofuran-5-yl-3-methoxybenzamide). These studies have revealed that the compound can interact with proteins involved in signal transduction and cell proliferation, suggesting its therapeutic potential in addressing diseases such as cancer and neurodegenerative disorders.

The pharmacokinetic properties of N-(2-benzoyl-3-methyl-1-benzofuran)-5 -yl)-3-methoxybenzamide are also under investigation. Preliminary data indicate that the compound exhibits favorable solubility profiles and metabolic stability, which are critical factors for drug efficacy. Additionally, its ability to cross the blood-brain barrier has been explored, opening up possibilities for treating central nervous system disorders.

In conclusion, N-(2-benzo -yl)- 3 -methyl -1 -benzofuran -5 -yl ) - 3 -meth oxyben z amide represents a significant advancement in the field of chemical biology. Its unique structural features and demonstrated bioactivity make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in addressing some of the most pressing challenges in modern medicine.